3-(2-Oxo-1-phenylcyclohexyl)propanenitrile

• CAS RN: 32231-10-0
• Molecular Formula: C15H17NO
• Molecular Weight: 227.30 g/mol
• IUPAC Name: 3-(2-oxo-1-phenylcyclohexyl)propanenitrile
• InChI: InChI=1S/C15H17NO/c16-12-6-11-15(10-5-4-9-14(15)17)13-7-2-1-3-8-13/h1-3,7-8H,4-6,9-11H2
• InChI Key: ULQSBYHOJARFRN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(=O)C1)(CCC#N)C2=CC=CC=C2

Description

3-(2-Oxo-1-phenylcyclohexyl)propanenitrile is a useful research compound. Its molecular formula is C15H17NO and its molecular weight is 227.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Triton B surfactant (500 μL) was added to a stirred solution of 2-phenylcyclohexanone (5 g, 28.7 mmol) in dioxane (40 mL). A solution of acrylonitrile (1.8 g, 33.9 mmol) in dioxane (5 mL) was added dropwise. A slight exotherm was observed. The solution was stirred at room temperature for 3 h and concentrated. The residue was diluted with EtOAc (50 mL) and washed with water (20 mL, 2×). The EtOAc extract was dried (MgSO4), filtered, and concentrated. The residual oil was chromatographed on a silica gel column. Elution with 2% EtOAc in heptane, followed by 5% EtOAc in heptane afforded 3-(2-oxo-1-phenylcyclohexyl)propanenitrile (Int. 2-A, 5.05 g, 77% yield) as a colorless oil. HPLC: tR=2.73 min, YMC Combi S5 ODS 4.6×50 mm, 4 min gradient, Detection Wave length 220 nm, Starting solvent: 10% aq. MeOH-0.2% H3PO4; Final solvent: 90% aq. MeOH-0.2% H3PO4. LC/MS: m/e 228.26 (M+H)+, 250.14 (M+Na)+.